D-Isoleucine benzyl ester p-toluenesulfonate

• IUPAC Name: benzyl (2R,3R)-2-amino-3-methylpentanoate;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C13H19NO2.C7H8O3S/c1-3-10(2)12(14)13(15)16-9-11-7-5-4-6-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,10,12H,3,9,14H2,1-2H3;2-5H,1H3,(H,8,9,10)/t10-,12-;/m1./s1
• InChI Key: XAWVXTVKSVYPNE-MHDYBILJSA-N
• Canonical SMILES: CCC(C)C(C(=O)OCC1=CC=CC=C1)N.CC1=CC=C(C=C1)S(=O)(=O)O
• Isomeric SMILES: CC[C@@H](C)[C@H](C(=O)OCC1=CC=CC=C1)N.CC1=CC=C(C=C1)S(=O)(=O)O
• Molecular Formula: C20H27NO5S
• Molecular Weight: 393.5 g/mol

Description

“D-Isoleucine benzyl ester p-toluenesulfonate” is a chemical compound with the linear formula C20H27NO5S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “D-Isoleucine benzyl ester p-toluenesulfonate” is represented by the linear formula C20H27NO5S. The molecular weight of the compound is 393.506.

Scientific Research Applications

Ester Compounds in Sample Preparation and Analysis

Esters, including those similar to D-Isoleucine benzyl ester p-toluenesulfonate, play a crucial role in analytical methods for detecting and quantifying phthalate esters in food and packaging materials. The development of novel sample preparation techniques, such as solid-phase microextraction, has been significant in improving the detection limits and efficiency of analysis for these compounds in various matrices (Haji Harunarashid et al., 2017).

Catalytic Production of Polyphenolic Esters

The catalytic routes for producing polyphenolic esters (PEs) from biomass feedstocks highlight the importance of esters in synthesizing valuable chemical compounds with activities such as anti-oxidative effects. Research in this area has emphasized the potential of using both bio-catalysis and acid catalysis, with specific attention to the efficiency and sustainability of these processes (Faggiano et al., 2022).

Biopolymer Ethers and Esters for Drug Delivery

Chemical modifications of xylan to produce biopolymer ethers and esters demonstrate the versatility of ester compounds in creating materials with specific properties for applications such as drug delivery. These modifications allow for the generation of materials with tailored functional groups, substitution patterns, and degrees of substitution, offering significant potential in medical and pharmaceutical applications (Petzold-Welcke et al., 2014).

Hyaluronan Esterification for Biomedical Applications

The esterification of hyaluronan, leading to the production of materials such as ethyl and benzyl hyaluronan esters, points to the critical role of ester compounds in developing new, biocompatible, and degradable materials for clinical use. These materials' physico-chemical and biological properties make them suitable for a range of applications, from tissue engineering to drug delivery systems (Campoccia et al., 1998).